Cas no 10066-10-1 (1H-Benzimidazole,1-hydroxy-2-methyl-)

• Product Name: 1H-Benzimidazole,1-hydroxy-2-methyl-
• CAS No: 10066-10-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 118342
• PubChem ID: 583426
• Update Time: 2025-04-18

1H-Benzimidazole,1-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-hydroxy-2-methyl-
• 1H-Benzimidazole,1-hydroxy-2-methyl-(9CI)
• 1-Hydroxy-2-methylbenzimidazole
• Benzimidazole,1-hydroxy-2-methyl- (7CI)
• SCHEMBL9675373
• VXOBWUFJHMZZSJ-UHFFFAOYSA-N
• 2-methylbenzimidazole N-oxide
• 1H-Benzimidazole, 1-hydroxy-2-methyl-
• SCHEMBL3285105
• 2-Methyl-1H-benzo[d]imidazol-1-ol
• 1-hydroxy-2-methyl-1h-benzimidazole
• 10066-10-1

• Inchi： 1S/C8H8N2O/c1-6-9-7-4-2-3-5-8(7)10(6)11/h2-5,11H,1H3
• InChI Key： GRDMYOVEJRELOU-UHFFFAOYSA-N
• SMILES： ON1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05